Cas no 878713-69-0 (5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid)

5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core substituted with a carboxylic acid group and a 3,5-dimethylisoxazole methyl moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both isoxazole and thiophene rings enhances its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its carboxylic acid functionality allows for further derivatization, enabling conjugation or salt formation. The compound's stability and well-defined synthetic pathway ensure consistent quality for research applications. It is typically handled under standard laboratory conditions, requiring protection from moisture and extreme temperatures.

5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid structure

878713-69-0 structure

Product name:5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid

CAS No:878713-69-0

MF:C₁₁H₁₁NO₃S

MW:237.274941682816

MDL:MFCD06803407

CID:4718167

5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid
- 5-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]thiophene-2-carboxylic acid
- ASN 12414189
- HMS1700L05
- ST50316070
- BB 0220713
- 5-[(dimethyl-1,2-oxazol-4-yl)methyl]thiophene-2-carboxylic acid
- 5-[(3,5-dimethylisoxazol-4-yl)methyl]thiophene-2-carboxylic acid
- 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid, AldrichCPR
- MDL： MFCD06803407
- Inchi： 1S/C11H11NO3S/c1-6-9(7(2)15-12-6)5-8-3-4-10(16-8)11(13)14/h3-4H,5H2,1-2H3,(H,13,14)
- InChI Key： DJFBZUOJSIVWLI-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1CC1C(C)=NOC=1C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 274
Topological Polar Surface Area: 91.6

5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	033747-500mg	5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid	878713-69-0		500mg	$300.00	2023-09-06
Matrix Scientific	033747-1g	5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid	878713-69-0		1g	$462.00	2023-09-06

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Additional information on 5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid

5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic Acid: A Comprehensive Overview

5-(3,5-Dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid (CAS No. 878713-69-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid is composed of a thiophene ring linked to an isoxazole moiety through a methyl group. The presence of the thiophene ring, known for its aromaticity and electron-rich nature, contributes to the compound's stability and reactivity. The isoxazole ring, on the other hand, imparts additional functional groups that can be exploited for various chemical transformations and biological interactions.

The synthesis of 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid has been reported using several methods. One common approach involves the coupling of 4-(bromomethyl)-3,5-dimethylisoxazole with 2-thiophenecarboxylic acid followed by deprotection steps to yield the final product. This method is highly efficient and can be scaled up for industrial production. Recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving yields.

In terms of biological activity, 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory drugs. Additionally, preliminary studies suggest that this compound may have antiproliferative effects on certain cancer cell lines, making it a candidate for further investigation in oncology research.

The pharmacological properties of 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid have also been explored in preclinical models. In vitro and in vivo studies have shown that it exhibits good solubility and bioavailability, which are crucial factors for drug development. Moreover, its low toxicity profile makes it a favorable candidate for therapeutic applications. Ongoing clinical trials are aimed at evaluating its safety and efficacy in treating inflammatory diseases and cancer.

Recent research has also focused on the potential of 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid as a lead compound for drug discovery. Structure-activity relationship (SAR) studies have identified key structural modifications that enhance its biological activity while maintaining favorable pharmacokinetic properties. These findings have paved the way for the development of novel derivatives with improved therapeutic potential.

In conclusion, 5-(3,5-dimethyl-isoxazol-4-ylmethyl)-thiophene-2-carboxylic acid (CAS No. 878713-69-0) is a promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of medical science and healthcare.